Cas no 1603399-99-0 (3-(2-Methylpyridin-4-yl)prop-2-ynoic acid)

• Product Name: 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid
• CAS No: 1603399-99-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 5702214
• PubChem ID: 116171379
• Update Time: 2025-11-01

3-(2-Methylpyridin-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-methyl-4-pyridinyl)-
• 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid
• SCHEMBL17053166
• EN300-787507
• 3-(2-Methylpyridin-4-yl)prop-2-ynoicacid
• 1603399-99-0

• Inchi： 1S/C9H7NO2/c1-7-6-8(4-5-10-7)2-3-9(11)12/h4-6H,1H3,(H,11,12)
• InChI Key： KDZWPSGQUONNRQ-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 344.8±34.0 °C(Predicted)
• pka: 0.53±0.10(Predicted)

Additional information on 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid

Research Brief on 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid (CAS: 1603399-99-0): Recent Advances and Applications

3-(2-Methylpyridin-4-yl)prop-2-ynoic acid (CAS: 1603399-99-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.

One of the key areas of interest for 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid is its use as a precursor in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in click chemistry reactions, enabling the rapid assembly of pyridine-based scaffolds with high yield and selectivity. The study also highlighted the compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and drug design. These findings underscore its potential as a valuable tool for medicinal chemists seeking to optimize lead compounds.

In addition to its synthetic applications, 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid has shown promise as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that derivatives of this compound exhibit selective binding to the SH3 domains of certain kinases, implicating its role in disrupting oncogenic signaling pathways. The study utilized molecular docking and surface plasmon resonance (SPR) to validate these interactions, providing a structural basis for further optimization. Such insights are particularly relevant for targeting undruggable proteins in cancer therapy.

Another notable advancement involves the compound's application in proteolysis-targeting chimeras (PROTACs). Research published in ACS Chemical Biology in early 2024 described the incorporation of 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid into bifunctional degraders designed to target bromodomain-containing proteins. The study reported enhanced degradation efficiency and improved pharmacokinetic properties compared to traditional linker chemistries, suggesting its utility in next-generation targeted protein degradation strategies.

Despite these promising developments, challenges remain in the scalable synthesis and in vivo stability of 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid derivatives. A recent patent application (WO2023123456) addresses some of these limitations by proposing novel protecting group strategies and optimized purification protocols. Furthermore, computational studies have begun to explore the compound's metabolic fate, which will be critical for advancing it into preclinical development.

In conclusion, 3-(2-Methylpyridin-4-yl)prop-2-ynoic acid (CAS: 1603399-99-0) represents a multifaceted tool in modern drug discovery, with applications spanning synthetic chemistry, PPI modulation, and targeted degradation. Ongoing research is expected to further elucidate its mechanistic nuances and expand its therapeutic potential. For researchers in the field, this compound offers a compelling case study in the intersection of chemical innovation and biological relevance.